Cas no 1361920-88-8 (2-(Difluoromethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 2-(Difluoromethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1361920-88-8
• MF: C₁₀H₇F₅N₂O
• MW: 266.167399644852
• CID: 4801312
• Update Time: 2025-08-05

2-(Difluoromethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C10H7F5N2O/c1-5-6(2-3-16)4-7(18-10(13,14)15)8(17-5)9(11)12/h4,9H,2H2,1H3
• InChI Key： FFGOQAHLEDMHSN-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(CC#N)C(C)=N1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• XLogP3: 2.7
• Topological Polar Surface Area: 45.9

Additional information on 2-(Difluoromethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile

Introduction to 2-(Difluoromethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1361920-88-8) and Its Applications in Modern Chemical Biology

2-(Difluoromethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile, identified by its CAS number 1361920-88-8, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, combines multiple fluorinated and methylated functional groups, making it a versatile intermediate in the synthesis of bioactive molecules. The presence of both difluoromethyl and trifluoromethoxy substituents imparts unique electronic and steric properties, which are highly valued in the design of novel therapeutic agents.

The pyridine-5-acetonitrile core of this molecule serves as a privileged scaffold, frequently employed in medicinal chemistry due to its ability to interact favorably with biological targets. The acetonitrile group, in particular, enhances solubility and metabolic stability, critical factors in drug development. Recent advancements in synthetic methodologies have enabled more efficient access to derivatives of this compound, broadening its utility in drug discovery programs.

In the realm of modern pharmaceutical research, the significance of fluorinated compounds cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to improved pharmacokinetic profiles, including enhanced binding affinity and prolonged half-life. The difluoromethyl group, for instance, is renowned for its ability to increase metabolic stability by resisting oxidative degradation. Similarly, the trifluoromethoxy group contributes to lipophilicity and electronic modulation, further optimizing drug-like properties. These attributes make 2-(Difluoromethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile a valuable building block for designing next-generation therapeutics.

Recent studies have highlighted the potential of this compound in the development of small-molecule inhibitors targeting various disease pathways. For instance, researchers have explored its utility in creating kinase inhibitors, where the pyridine scaffold provides a suitable platform for binding to ATP pockets. Additionally, the electron-withdrawing nature of the fluorinated groups enhances interactions with hydrogen bond donors and acceptors, improving target specificity. Such findings underscore the compound's relevance in addressing unmet medical needs.

The synthesis of 2-(Difluoromethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile involves multi-step organic transformations that require precise control over reaction conditions. Modern synthetic strategies often employ transition-metal catalysis to achieve regioselective functionalization, ensuring high yields and purity. The integration of flow chemistry techniques has further streamlined production processes, making large-scale synthesis more feasible for industrial applications.

From a computational chemistry perspective, the molecular dynamics of this compound have been extensively studied to understand its behavior in biological systems. Molecular modeling simulations reveal that the fluorinated substituents influence both the conformational flexibility and electronic distribution of the molecule. These insights are crucial for rational drug design, as they guide modifications that enhance binding affinity and minimize off-target effects.

The pharmaceutical industry has shown particular interest in derivatives of 2-(Difluoromethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile due to their potential therapeutic applications. For example, modifications at the acetonitrile position can yield compounds with enhanced bioavailability or altered pharmacological activity. Such structural diversification is facilitated by robust synthetic libraries that incorporate this core scaffold.

In conclusion, 2-(Difluoromethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1361920-88-8) represents a cornerstone in contemporary chemical biology research. Its unique structural features and functional properties make it an indispensable tool for developing innovative therapeutic agents. As research progresses, further exploration of its derivatives will undoubtedly yield groundbreaking advancements in medicine.